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Introduction

Bongardol (CAS 123690-76-6), with the IUPAC name 2-(4-hydroxyphenyl)ethyl

octacosanoate, is a phenolic fatty acid ester. It is a natural product that has been isolated from

the tubers of Bongardia chrysogonum (L.) Spach, a plant used in traditional medicine for

various ailments. This technical guide provides a comprehensive overview of the known

properties of Bongardol and the biological activities associated with its natural source,

intended for researchers, scientists, and drug development professionals. While extensive

research exists on the extracts of Bongardia chrysogonum, it is important to note that specific

pharmacological and toxicological data for isolated Bongardol are limited in publicly available

scientific literature.

Physicochemical Properties of Bongardol
Bongardol is characterized as a powder that is soluble in organic solvents but insoluble in

water. Its long alkyl chain imparts significant lipophilicity.
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Property Value Source(s)

CAS Number 123690-76-6 [1][2]

Molecular Formula C36H64O3 [1][2]

Molecular Weight 544.89 g/mol [1][2]

IUPAC Name
2-(4-hydroxyphenyl)ethyl

octacosanoate
[2]

Appearance Powder [1]

Solubility

Soluble in organic solvents

(e.g., ethanol, benzene),

insoluble in water.

[1]

Boiling Point (predicted) 627.8 °C at 760 mmHg [1]

Storage Condition 2-8°C [1]

Predicted PSA 46.53 [3]

Predicted XLogP3 15.5 [3]

Biological Activities of Bongardia chrysogonum
Extracts Containing Bongardol
While data on the isolated Bongardol is scarce, various extracts of Bongardia chrysogonum,

where Bongardol is a known constituent, have been investigated for their pharmacological

properties. These studies provide context for the potential bioactivity of its components.

Antioxidant Activity
Extracts from the leaves, stems, and tubers of Bongardia chrysogonum have demonstrated

significant antioxidant activity in various in vitro assays. The leaf extracts, in particular, showed

the highest radical scavenging activities.
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Assay
Plant Part and
Extract

IC50 Value (µg/mL) Source

DPPH Radical

Scavenging
Stem (Ethanol) 46.85 ± 0.19 [4]

ABTS Radical

Scavenging
Leaf (Ethanol) 73.28 ± 0.17 [4]

Anticancer Activity
Ethanolic and water extracts from the tubers of Bongardia chrysogonum have been shown to

possess cytotoxic activity against several human cancer cell lines. The tuber ethanol extract

was found to be most potent against MCF-7 breast cancer cells.

Cell Line
Plant Part and
Extract

IC50 Value (µg/mL) Source

A549 (Lung

Carcinoma)
Tuber (Water) 49.31 ± 0.09 [5]

MCF-7 (Breast

Adenocarcinoma)
Tuber (Ethanol) 28.36 ± 0.04 [5]

C6 (Brain Glioma) Tuber (Water) 55.42 ± 0.12 [5]

Neuroprotective Activity (Cholinesterase Inhibition)
Extracts from Bongardia chrysogonum have been evaluated for their potential to inhibit

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant to the

pathology of Alzheimer's disease. The tuber water extract exhibited the highest inhibitory

activity.
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Enzyme
Plant Part and
Extract

Inhibition at 400
µg/mL (%)

Source

Acetylcholinesterase

(AChE)
Tuber (Water) 83.81 ± 0.33 [5]

Butyrylcholinesterase

(BChE)
Tuber (Water) 62.14 ± 0.60 [5]

Spasmolytic Activity
In traditional medicine, Bongardia chrysogonum tubers are used to treat gastrointestinal

disorders.[2] Scientific studies have provided evidence for the spasmolytic (antispasmodic)

activity of its extracts. An ethanolic extract of the tubers was shown to attenuate contractions in

isolated rat duodenum induced by acetylcholine, KCl, and BaCl2.[2][3] This suggests a

mechanism possibly involving the blockade of muscarinic receptors and/or interference with

calcium influx.[2][3]

Experimental Protocols
Detailed experimental protocols for the biological activities of Bongardia chrysogonum extracts

are described in the cited literature. The following provides a summary of the general

methodologies used.

Antioxidant Activity Assays (DPPH and ABTS)
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay is based on the

ability of an antioxidant to donate an electron to the stable DPPH radical, causing a color

change that is measured spectrophotometrically.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay:

This assay involves the generation of the ABTS radical cation, which is then reduced by the

antioxidant, leading to a decrease in absorbance that is measured to determine the

scavenging capacity.

Anticancer Activity Assay (MTT Assay)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric

assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce

the yellow MTT to purple formazan crystals. The amount of formazan produced is

proportional to the number of living cells and is quantified by measuring the absorbance at a

specific wavelength.

Cholinesterase Inhibition Assay
This spectrophotometric method, based on Ellman's reaction, is used to measure the activity

of AChE and BChE. The enzyme hydrolyzes a substrate (e.g., acetylthiocholine iodide) to

produce thiocholine, which then reacts with DTNB (5,5'-dithio-bis(2-nitrobenzoic acid)) to

produce a yellow-colored anion, the absorbance of which is monitored over time.

Spasmolytic Activity Assay
Isolated Tissue Preparation: A segment of an animal's intestine (e.g., rat duodenum) is

isolated and mounted in an organ bath containing a physiological salt solution, maintained at

a constant temperature and aerated.

Contraction Measurement: The tissue's contractions are recorded using an isotonic

transducer connected to a data acquisition system.

Spasmogen-Induced Contractions: Spasmogens such as acetylcholine, KCl, or BaCl2 are

added to the organ bath to induce contractions. The ability of the plant extract to inhibit these

contractions is then measured.

Visualizations
Experimental Workflow for Bioactivity Screening
Caption: General workflow for the extraction and bioactivity screening of Bongardia

chrysogonum.

Postulated Mechanism of Spasmolytic Activity
Caption: Hypothesized mechanism of the spasmolytic action of Bongardia chrysogonum

extract.
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Conclusion
Bongardol is a natural phenolic fatty acid ester with defined physicochemical properties,

isolated from Bongardia chrysogonum. While specific biological data on the pure compound is

lacking, extracts from its source plant exhibit a range of promising pharmacological activities,

including antioxidant, anticancer, neuroprotective, and spasmolytic effects. These findings

provide a strong rationale for further investigation into the individual phytochemical constituents

of Bongardia chrysogonum, including Bongardol, to elucidate their specific contributions to the

observed bioactivities and to explore their potential as therapeutic agents. Future research

should focus on the isolation and comprehensive pharmacological and toxicological profiling of

Bongardol to determine its potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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